Cas no 1443345-47-8 ((4-Bromobenzyl)(3,5-difluorophenyl)sulfane)

• Product Name: (4-Bromobenzyl)(3,5-difluorophenyl)sulfane
• CAS No: 1443345-47-8
• MF: C₁₃H₉BrF₂S
• MW: 315.17636847496
• CID: 5745247
• PubChem ID: 91657438
• Update Time: 2025-10-28

(4-Bromobenzyl)(3,5-difluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1443345-47-8
• 1-[(4-bromophenyl)methylsulfanyl]-3,5-difluorobenzene
• 1-Bromo-4-[(3,5-difluorophenyl)sulfanylmethyl]benzene
• (4-Bromobenzyl)(3,5-difluorophenyl)sulfane
• Benzene, 1-[[(4-bromophenyl)methyl]thio]-3,5-difluoro-

• MDL： MFCD18911273
• Inchi： 1S/C13H9BrF2S/c14-10-3-1-9(2-4-10)8-17-13-6-11(15)5-12(16)7-13/h1-7H,8H2
• InChI Key： HOXMLXSGNOYEPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 313.95764g/mol
• Monoisotopic Mass: 313.95764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 354.1±42.0 °C(Predicted)

Additional information on (4-Bromobenzyl)(3,5-difluorophenyl)sulfane

Comprehensive Overview of (4-Bromobenzyl)(3,5-difluorophenyl)sulfane (CAS No. 1443345-47-8)

(4-Bromobenzyl)(3,5-difluorophenyl)sulfane, with the CAS number 1443345-47-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfur-containing derivative is characterized by its unique molecular structure, combining a 4-bromobenzyl group with a 3,5-difluorophenyl moiety. The presence of both bromine and fluorine atoms in its structure makes it a valuable intermediate for further chemical modifications, particularly in the development of novel bioactive molecules.

In recent years, the demand for fluorinated compounds and brominated intermediates has surged, driven by their applications in drug discovery and advanced material synthesis. Researchers are particularly interested in (4-Bromobenzyl)(3,5-difluorophenyl)sulfane due to its potential role in creating selective enzyme inhibitors and high-performance polymers. The compound's ability to act as a building block for more complex structures aligns with the growing trend of fragment-based drug design, a hot topic in modern medicinal chemistry.

The synthesis of CAS 1443345-47-8 typically involves the reaction between 4-bromobenzyl bromide and 3,5-difluorothiophenol under controlled conditions. This process highlights the importance of sulfur-aryl coupling reactions, which have become a focal point in green chemistry initiatives. Many researchers are now exploring catalyst-free methods and solvent-free conditions for such transformations, addressing the pharmaceutical industry's push toward more sustainable synthetic routes.

From an analytical perspective, (4-Bromobenzyl)(3,5-difluorophenyl)sulfane presents interesting challenges and opportunities. The compound's mass spectrometry fragmentation pattern and NMR spectral characteristics are frequently studied topics in analytical chemistry forums. These studies are crucial for quality control in pharmaceutical manufacturing, especially with increasing regulatory emphasis on impurity profiling and structural elucidation of synthetic intermediates.

The thermal stability and photophysical properties of 1443345-47-8 have also attracted attention from materials scientists. Preliminary investigations suggest potential applications in organic electronics, particularly as a precursor for charge-transport materials. This aligns with current industry trends toward developing more efficient OLED components and organic semiconductors, making the compound relevant to cutting-edge technology sectors.

In the context of drug development, the 3,5-difluorophenyl moiety present in this compound is noteworthy. This structural feature is commonly found in CNS-active pharmaceuticals, leading to speculation about potential neurological applications. However, it's important to note that as of current knowledge, (4-Bromobenzyl)(3,5-difluorophenyl)sulfane remains primarily a research chemical without approved therapeutic uses.

Storage and handling of CAS 1443345-47-8 require standard precautions for organosulfur compounds. The scientific community emphasizes proper chemical storage protocols, particularly for light-sensitive materials. These considerations are increasingly important as laboratory safety standards evolve to address chemical compatibility and long-term stability concerns in research settings.

The commercial availability of (4-Bromobenzyl)(3,5-difluorophenyl)sulfane has expanded in recent years, with multiple specialty chemical suppliers offering the compound in various purities. This availability supports its growing use in high-throughput screening programs and combinatorial chemistry approaches. The pricing and supply chain dynamics for such specialized intermediates remain topics of discussion in chemical procurement circles.

Looking forward, the scientific literature suggests several promising directions for research involving 1443345-47-8. These include exploration of its metal complexation behavior, potential use in catalytic systems, and further investigation of its structure-activity relationships in biological contexts. Such studies could unlock new applications for this versatile chemical building block in various scientific disciplines.